Cas no 946375-87-7 (butyl 4-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzoate)

Butyl 4-(2-{(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamido}benzoate is a synthetic organic compound featuring a thiazole core linked to a benzoate ester and a methoxyphenyl urea moiety. This structure confers potential utility in medicinal chemistry, particularly as an intermediate in the development of bioactive molecules. The thiazole ring enhances stability and binding affinity, while the carbamoylurea group may contribute to hydrogen-bonding interactions with biological targets. The butyl ester improves solubility in organic solvents, facilitating synthetic modifications. Its well-defined molecular architecture makes it a valuable scaffold for drug discovery, particularly in targeting enzyme inhibition or receptor modulation. Further research is required to fully elucidate its pharmacological properties.

butyl 4-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzoate structure

946375-87-7 structure

Product Name:butyl 4-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzoate

CAS No:946375-87-7

MF:C₂₄H₂₆N₄O₅S

MW:482.552044391632

CID:6229499

PubChem ID:26841732

Update Time:2025-10-21

butyl 4-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

- butyl 4-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzoate
- 946375-87-7
- butyl 4-[2-(2-{[(2-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamido]benzoate
- AKOS004945497
- F2096-0780
- butyl 4-(2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamido)benzoate
- butyl 4-[[2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetyl]amino]benzoate
- Inchi： 1S/C24H26N4O5S/c1-3-4-13-33-22(30)16-9-11-17(12-10-16)25-21(29)14-18-15-34-24(26-18)28-23(31)27-19-7-5-6-8-20(19)32-2/h5-12,15H,3-4,13-14H2,1-2H3,(H,25,29)(H2,26,27,28,31)
- InChI Key： LGFYSJUQAHWGHE-UHFFFAOYSA-N
- SMILES： S1C=C(CC(NC2C=CC(=CC=2)C(=O)OCCCC)=O)N=C1NC(NC1C=CC=CC=1OC)=O

Computed Properties

Exact Mass: 482.16239112g/mol
Monoisotopic Mass: 482.16239112g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 34
Rotatable Bond Count: 11
Complexity: 674
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 147Å²

butyl 4-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F2096-0780-1mg	butyl 4-[2-(2-{[(2-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamido]benzoate	946375-87-7	90%+	1mg	$54.0	2023-05-16
A2B Chem LLC	BA59286-1mg	butyl 4-[2-(2-{[(2-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamido]benzoate	946375-87-7		1mg	$245.00	2024-05-20

butyl 4-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzoate Related Literature

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Additional information on butyl 4-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzoate

Comprehensive Overview of Butyl 4-2-(2-{(2-Methoxyphenyl)carbamoylamino}-1,3-Thiazol-4-yl)acetamidobenzoate (CAS No. 946375-87-7)

The compound butyl 4-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzoate (CAS No. 946375-87-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its intricate molecular structure, this compound is often explored for its potential applications in drug development, particularly in targeting specific enzymatic pathways. Researchers are increasingly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic avenues for conditions like inflammation and metabolic disorders.

One of the most searched questions surrounding CAS No. 946375-87-7 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, making it suitable for in vitro assays. Its stability profile is also a critical factor, as it influences the compound's shelf life and efficacy in experimental settings. These properties align with the growing demand for high-purity research chemicals in academic and industrial labs.

In the context of current trends, the rise of precision medicine and targeted therapy has amplified interest in compounds like butyl 4-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzoate. Its unique thiazole and benzoate moieties are often highlighted in discussions about small-molecule inhibitors, a hot topic in oncology and immunology research. This aligns with frequent search queries such as "thiazole derivatives in drug discovery" and "benzoate-based bioactive compounds."

Another area of interest is the compound's potential role in green chemistry. With sustainability becoming a priority, researchers are evaluating whether CAS No. 946375-87-7 can be synthesized using eco-friendly protocols. This resonates with searches like "sustainable synthesis of complex molecules" and "green solvents for pharmaceutical intermediates." The compound's structure-activity relationship further supports its candidacy for rational drug design, a methodology increasingly adopted to reduce trial-and-error in drug development.

From a technical standpoint, the spectroscopic characterization of butyl 4-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzoate is well-documented, with NMR and mass spectrometry data confirming its purity and identity. These details are crucial for researchers who rely on analytical validation to ensure reproducibility in their experiments. Such information is often sought after in queries like "NMR peaks for thiazole derivatives" or "mass spec analysis of benzoate compounds."

In summary, butyl 4-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzoate (CAS No. 946375-87-7) represents a promising candidate for multidisciplinary research. Its applications span from drug discovery to sustainable chemistry, addressing both scientific and environmental challenges. As the demand for specialty chemicals grows, this compound is poised to remain a focal point in cutting-edge research.